Cas no 89707-04-0 (2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)-6-propyl-)

2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)-6-propyl- structure
89707-04-0 structure
Product name:2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)-6-propyl-
CAS No:89707-04-0
MF:C15H24O4
MW:268.348665237427
CID:591884
PubChem ID:71325758

2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)-6-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)-6-propyl-
    • 3-(1-hydroxyheptylidene)-6-propyloxane-2,4-dione
    • 89707-04-0
    • DTXSID90755037
    • Inchi: InChI=1S/C15H24O4/c1-3-5-6-7-9-12(16)14-13(17)10-11(8-4-2)19-15(14)18/h11,16H,3-10H2,1-2H3
    • InChI Key: SEPQDNCTTBFFTK-UHFFFAOYSA-N
    • SMILES: CCCCCCC(=C1C(=O)CC(OC1=O)CCC)O

Computed Properties

  • Exact Mass: 268.16745924g/mol
  • Monoisotopic Mass: 268.16745924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.4
  • Topological Polar Surface Area: 63.6Ų

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